molecular formula C10H9Cl2NO2 B2584314 N-(2,3-dichlorophenyl)-3-oxobutanamide CAS No. 63896-87-7

N-(2,3-dichlorophenyl)-3-oxobutanamide

Cat. No. B2584314
CAS RN: 63896-87-7
M. Wt: 246.09
InChI Key: FDTQHEASYFCFLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical compounds with the structure “N-(2,3-dichlorophenyl)-3-oxobutanamide” belong to the class of organic compounds known as amides. These are organic compounds that contain a functional group with the structure -C(=O)NHR’, where R’ is an organyl group .


Molecular Structure Analysis

The molecular structure of a compound like “this compound” would likely involve a dichlorophenyl group attached to a 3-oxobutanamide group. The exact structure would depend on the specific positions of these groups .


Chemical Reactions Analysis

Again, while specific reactions involving “this compound” are not available, compounds of this type can undergo a variety of reactions. For example, the amide group can participate in nucleophilic acyl substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its specific structure. For example, the presence of the dichlorophenyl group could influence its solubility, while the amide group could influence its reactivity .

Mechanism of Action

The mechanism of action of a compound like “N-(2,3-dichlorophenyl)-3-oxobutanamide” would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with .

Safety and Hazards

The safety and hazards associated with “N-(2,3-dichlorophenyl)-3-oxobutanamide” would depend on its specific properties. For example, many dichlorophenyl compounds are toxic and should be handled with care .

Future Directions

The future directions for research on “N-(2,3-dichlorophenyl)-3-oxobutanamide” would depend on its potential applications. For example, if it has promising biological activity, it could be further studied for potential use as a drug .

properties

IUPAC Name

N-(2,3-dichlorophenyl)-3-oxobutanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H9Cl2NO2/c1-6(14)5-9(15)13-8-4-2-3-7(11)10(8)12/h2-4H,5H2,1H3,(H,13,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FDTQHEASYFCFLI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)CC(=O)NC1=C(C(=CC=C1)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H9Cl2NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

246.09 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.